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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355

An In-depth Technical Guide to 2-Chloro-5-
methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and applications of 2-Chloro-5-methoxyaniline, a versatile intermediate compound.
The information is intended to support research and development activities in the
pharmaceutical, dye, and agrochemical industries.

Chemical Properties and Identifiers

2-Chloro-5-methoxyaniline, also known as 6-Chloro-m-anisidine, is an aromatic organic
compound.[1][2] Its key physical and chemical properties are summarized below for easy
reference.
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Property Value Source
Molecular Formula C7HsCINO [11[3]
Molecular Weight 157.60 g/mol [1][3]
CAS Number 2401-24-3 [11[3]
Appearance Pal.e yellow or brown liquid / (3]
Solid

Melting Point 23-27 °C [1]
Boiling Point 133-257 °C [3]
Density 1.261 g/mL at 25 °C [1]

Refractive Index

n20/D 1.588

[1]

Solubility

Slightly soluble in water.

[4]

Synonyms: 3-Amino-4-chloroanisole, 6-Chloro-m-anisidine.[2][3]

Chemical Structure

The structure of 2-Chloro-5-methoxyaniline consists of an aniline ring substituted with a
chloro group at position 2 and a methoxy group at position 5. This arrangement of functional
groups imparts specific reactivity to the molecule, making it a valuable intermediate in organic
synthesis.[3]

Identifier String

SMILES COclccc(Clhe(N)c1

1S/C7H8CINO/C1-10-5-2-3-6(8)7(9)4-5/h2-
4H,9H2,1H3

InChl

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-
methoxyaniline. The following spectral data are available in various chemical databases:
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e 1H NMR and 3C NMR: Nuclear Magnetic Resonance spectra are available and confirm the
molecular structure.[4][5]

» IR Spectroscopy: Infrared spectra provide information about the functional groups present in
the molecule.[6]

e Mass Spectrometry (GC-MS): This technique confirms the molecular weight and
fragmentation pattern of the compound.[6]

Synthesis and Experimental Protocols

A common method for the synthesis of 2-Chloro-5-methoxyaniline involves the reduction of a
nitro-substituted precursor.[4]

General Experimental Protocol: Synthesis from 4-Chloro-3-nitroanisole[4]

o Reaction Setup: To a sealed tube, add the nitro compound (4-chloro-3-nitroanisole, 0.6
mmol) and ethanol (2 mL).

o Catalyst and Reducing Agent: Add an Au/TiOz catalyst (100 mg, 1 wt%) and hydrazine
hydrate (2.6-6.0 mmol).

o Reaction Conditions: Heat the reaction mixture at 60 °C under an inert atmosphere for the
required time.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, filter the reaction slurry through a pad of diatomaceous earth and
silica gel, washing with ethanol or methanol.

 Purification: Evaporate the filtrate under vacuum to yield pure 2-chloro-5-methoxyaniline.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144547.htm
https://www.chemicalbook.com/SpectrumEN_85006-21-9_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methoxyaniline
https://www.benchchem.com/product/b1294355?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144547.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9144547.htm
https://www.benchchem.com/product/b1294355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

4-Chloro-3-nitroanisole

Starting Materials

Ethanol Hydrazine Hydrate

Au/TiO2 Catalyst

Reaction

Sealed Tube

60 °C, Inert Atmosphere

Monitor via TLC

Work-up &qurification

Filter through
Diatomaceous Earth/Silica Gel

;

Evaporate Solvent
(Vacuum)

y

2-Chloro-5-methoxyaniline

2-Chloro-5-methoxyaniline

Anti-inflammatory Drugs
Analgesic Drugs

Dy% & Pigments Agrochemicals

Azo Dyes Herbicides

Pesticides

Organic Synthesis
Novel Materials

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b1294355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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